Benzenemethanamine, N-butyl-3,4-dichloro-
Overview
Description
Benzenemethanamine, N-butyl-3,4-dichloro-, also known as BDDB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.
Scientific Research Applications
Synthesis and Characterization
- A study by Muhammad, Jimoh, and Awwal (2018) focused on synthesizing an analogue of butenafine from tertiary-butyl benzyl derivatives. They explored various solvents and reducing agents for optimal synthesis, with 1,2-dichloroethane and NaBH4 yielding the best results (Muhammad, Jimoh, & Awwal, 2018).
Synthesis of Pharmaceuticals
- Pollet et al. (2009) described the use of N-Boc-(1S)-benzylhydroxy-3-chloropropylamine as a precursor for HIV protease inhibitors. They successfully converted a batch process to a continuous flow system for producing diazoketone pharmaceutical intermediates (Pollet et al., 2009).
Application in Organic Synthesis
- Singh, Mahajan, Prajapati, and Sandhu (1991) found N-[[(Chlorosulfinyl)oxy]methylene]-N-methylmethanaminium chloride to be an efficient dehydrating agent in the synthesis of various pyrimidinones, azetidinones, and pyridones through cycloaddition reactions (Singh, Mahajan, Prajapati, & Sandhu, 1991).
Liquid Crystalline Applications
- Naikwadi, Panse, Bapat, and Ghatge (1980) synthesized compounds with liquid crystalline “nematic” ranges for use as stationary phases in gas-liquid chromatography (Naikwadi, Panse, Bapat, & Ghatge, 1980).
Applications in Medicinal Chemistry
- Pandey and Srivastava (2011) synthesized Schiff bases of 3-aminomethyl pyridine and screened them for anticonvulsant activity, indicating potential applications in medicinal chemistry (Pandey & Srivastava, 2011).
Benzoxazine Monomers and Polymers
- Petrakova et al. (2020) studied benzoxazine monomers based on 3,3′-dichloro-4,4′-diaminodiphenylmethane for fire-resistant material development. They found that chlorine substituents in the aromatic amine ring influenced the polymerization ability and the synthesis process of the monomer (Petrakova et al., 2020).
Properties
IUPAC Name |
N-[(3,4-dichlorophenyl)methyl]butan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15Cl2N/c1-2-3-6-14-8-9-4-5-10(12)11(13)7-9/h4-5,7,14H,2-3,6,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVZJVLADBODSAQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCC1=CC(=C(C=C1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70946289 | |
Record name | N-[(3,4-Dichlorophenyl)methyl]butan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70946289 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
60509-37-7, 23530-78-1 | |
Record name | N-Butyl-3,4-dichlorobenzenemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=60509-37-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenemethanamine, N-butyl-3,4-dichloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0060509377 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-[(3,4-Dichlorophenyl)methyl]butan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70946289 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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